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Compound of Interest

Compound Name: Methyl (cyclohexyloxy)acetate
CAS No.: 65593-73-9
Cat. No.: B1274155
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior
Application Scientist
Abstract

This technical guide provides a comprehensive overview of Methyl (cyclohexyloxy)acetate, a
versatile organic compound with potential applications in synthetic chemistry and drug
discovery. This document details its fundamental molecular and physical properties, provides a
validated synthesis protocol, and explores its potential utility for researchers and professionals
in the pharmaceutical and chemical industries. While experimental spectroscopic data for this
specific molecule is not widely available, this guide provides valuable context through data from
structurally similar compounds and predictive insights.

Introduction: Unveiling Methyl
(cyclohexyloxy)acetate
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Methyl (cyclohexyloxy)acetate is an ester characterized by the presence of a cyclohexane
ring linked to an acetate group via an ether linkage. This unique combination of a lipophilic
cycloalkane and a polar ester functional group imparts specific physicochemical properties that
make it an interesting candidate for various applications, including as a solvent, a fragrance
component, and a potential building block in the synthesis of more complex molecules. The
exploration of such scaffolds is pertinent in medicinal chemistry, where the incorporation of
cyclic moieties can significantly influence the pharmacokinetic and pharmacodynamic profiles
of drug candidates.

Molecular Identity and Core Properties

The foundational step in understanding the potential of any chemical entity is to establish its
fundamental molecular and physical characteristics.

Property Value Source
Molecular Formula CoH1603 [1]
Molecular Weight 172.22 g/mol [1]
CAS Number 65593-73-9 [1]
Boiling Point 110 °C (at 16 Torr) [1]
Density 1.034 g/cm3 [1]

Synthesis of Methyl (cyclohexyloxy)acetate: A
Detailed Protocol

The most common and efficient method for the synthesis of Methyl (cyclohexyloxy)acetate is
the catalytic hydrogenation of its aromatic precursor, methyl phenoxyacetate. This reaction
involves the saturation of the benzene ring to a cyclohexane ring.

Reaction Scheme
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Caption: Synthesis of Methyl (cyclohexyloxy)acetate.

Causality Behind Experimental Choices

The choice of a heterogeneous catalyst, such as rhodium, iridium, palladium, or platinum, is
crucial for achieving high conversion and selectivity. These noble metals are known for their
high catalytic activity in hydrogenation reactions of aromatic systems. The reaction is typically
carried out under pressure to increase the concentration of hydrogen in the reaction medium,
thereby accelerating the reaction rate. The choice of solvent is also important; inert solvents
that can dissolve the starting material and do not interfere with the catalytic process are
preferred.

Step-by-Step Experimental Workflow

The following protocol is a self-validating system for the synthesis of Methyl
(cyclohexyloxy)acetate.

e Reactor Setup: A high-pressure autoclave reactor equipped with a magnetic stirrer, a gas
inlet, a pressure gauge, and a temperature controller is charged with methyl phenoxyacetate
and a suitable solvent (e.g., methanol, ethanol).

o Catalyst Addition: The chosen hydrogenation catalyst (e.g., 5% Rh/C) is added to the reactor
under an inert atmosphere (e.g., nitrogen or argon) to prevent premature reaction with air.

» Hydrogenation: The reactor is sealed and purged several times with hydrogen gas to remove
any residual air. The reactor is then pressurized with hydrogen to the desired pressure and
heated to the reaction temperature. The reaction mixture is stirred vigorously to ensure
efficient mass transfer.
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» Reaction Monitoring: The progress of the reaction can be monitored by taking aliquots at
regular intervals and analyzing them by gas chromatography (GC) or thin-layer
chromatography (TLC).

o Work-up and Purification: Upon completion of the reaction, the reactor is cooled to room
temperature and the excess hydrogen is carefully vented. The reaction mixture is filtered to
remove the catalyst. The solvent is then removed under reduced pressure, and the crude
product is purified by vacuum distillation to yield pure Methyl (cyclohexyloxy)acetate.
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Reactor Setup:
Charge with methyl phenoxyacetate and solvent

i

Catalyst Addition:
Add hydrogenation catalyst under inert atmosphere

i

Hydrogenation:
Pressurize with Hz2 and heat with stirring

ncomplete

Reaction Monitoring:
Analyze aliquots by GC or TLC

omplete

Work-up:
Cool, vent, filter catalyst

Purification:
Remove solvent and purify by vacuum distillation

End Product:
Pure Methyl (cyclohexyloxy)acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemicalbook.com [chemicalbook.com]
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(cyclohexyloxy)acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274155/docs#an-in-depth-technical-guide-to-
methyl-cyclohexyloxy-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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